Cas no 1424359-18-1 ((Z)-2-[4-(3-Ethyl-1,2,4-thiadiazol-5-yl)piperazine-1-carbonyl]-3-(furan-2-yl)prop-2-enenitrile)

• Product Name: (Z)-2-[4-(3-Ethyl-1,2,4-thiadiazol-5-yl)piperazine-1-carbonyl]-3-(furan-2-yl)prop-2-enenitrile
• CAS No: 1424359-18-1
• MF: C₁₆H₁₇N₅O₂S
• MW: 343.403481245041
• CID: 6234206
• PubChem ID: 97992662
• Update Time: 2025-07-17

(Z)-2-[4-(3-Ethyl-1,2,4-thiadiazol-5-yl)piperazine-1-carbonyl]-3-(furan-2-yl)prop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• 1424359-18-1
• Z1275981673
• 2-[4-(3-ethyl-1,2,4-thiadiazol-5-yl)piperazine-1-carbonyl]-3-(furan-2-yl)prop-2-enenitrile
• (Z)-2-[4-(3-Ethyl-1,2,4-thiadiazol-5-yl)piperazine-1-carbonyl]-3-(furan-2-yl)prop-2-enenitrile
• EN300-26613647

• Inchi： 1S/C16H17N5O2S/c1-2-14-18-16(24-19-14)21-7-5-20(6-8-21)15(22)12(11-17)10-13-4-3-9-23-13/h3-4,9-10H,2,5-8H2,1H3/b12-10-
• InChI Key： ANZORHXKDAKUME-BENRWUELSA-N
• SMILES： S1C(=NC(CC)=N1)N1CCN(C(/C(/C#N)=C\C2=CC=CO2)=O)CC1

Computed Properties

• Exact Mass: 343.11029598g/mol
• Monoisotopic Mass: 343.11029598g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 538
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 115Ų

Additional information on (Z)-2-[4-(3-Ethyl-1,2,4-thiadiazol-5-yl)piperazine-1-carbonyl]-3-(furan-2-yl)prop-2-enenitrile

Recent Advances in the Study of (Z)-2-[4-(3-Ethyl-1,2,4-thiadiazol-5-yl)piperazine-1-carbonyl]-3-(furan-2-yl)prop-2-enenitrile (CAS: 1424359-18-1)

The compound (Z)-2-[4-(3-Ethyl-1,2,4-thiadiazol-5-yl)piperazine-1-carbonyl]-3-(furan-2-yl)prop-2-enenitrile (CAS: 1424359-18-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a potent modulator of specific biological pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits strong inhibitory activity against a key enzyme involved in inflammatory responses. The study utilized a combination of molecular docking and in vitro assays to elucidate the binding interactions and inhibitory mechanisms, revealing a high affinity for the target enzyme's active site.

Another significant development is the optimization of the synthetic route for (Z)-2-[4-(3-Ethyl-1,2,4-thiadiazol-5-yl)piperazine-1-carbonyl]-3-(furan-2-yl)prop-2-enenitrile. A recent publication in Organic Letters detailed a more efficient and scalable synthesis method, which reduces the number of steps and improves overall yield. This advancement is particularly important for facilitating further preclinical and clinical studies.

In addition to its anti-inflammatory properties, preliminary data suggest that this compound may also have potential applications in oncology. A 2024 study in Cancer Research reported that the compound exhibited selective cytotoxicity against certain cancer cell lines, with minimal effects on normal cells. The researchers attributed this selectivity to the compound's ability to disrupt specific signaling pathways that are aberrantly activated in cancer cells.

Despite these promising findings, challenges remain in the development of (Z)-2-[4-(3-Ethyl-1,2,4-thiadiazol-5-yl)piperazine-1-carbonyl]-3-(furan-2-yl)prop-2-enenitrile as a therapeutic agent. Issues such as pharmacokinetic properties, bioavailability, and potential off-target effects need to be addressed in future studies. However, the compound's unique chemical structure and demonstrated biological activities make it a compelling candidate for further investigation.

In conclusion, the latest research on (Z)-2-[4-(3-Ethyl-1,2,4-thiadiazol-5-yl)piperazine-1-carbonyl]-3-(furan-2-yl)prop-2-enenitrile (CAS: 1424359-18-1) underscores its potential as a versatile scaffold for drug development. Continued efforts to optimize its synthesis and elucidate its mechanisms of action will be critical for advancing this compound toward clinical applications.